2-(4-Chlorophenyl)-2-oxoethyl 2-furoate
Description
2-(4-Chlorophenyl)-2-oxoethyl 2-furoate is a phenacyl ester derivative characterized by a chlorophenyl group and a 2-furoate ester moiety. Phenacyl esters are widely used in organic synthesis as intermediates for constructing heterocycles like oxazoles and imidazoles and as photo-removable protecting groups for carboxylic acids .
Properties
Molecular Formula |
C13H9ClO4 |
|---|---|
Molecular Weight |
264.66 g/mol |
IUPAC Name |
[2-(4-chlorophenyl)-2-oxoethyl] furan-2-carboxylate |
InChI |
InChI=1S/C13H9ClO4/c14-10-5-3-9(4-6-10)11(15)8-18-13(16)12-2-1-7-17-12/h1-7H,8H2 |
InChI Key |
AZJVMSBWQNRWEV-UHFFFAOYSA-N |
SMILES |
C1=COC(=C1)C(=O)OCC(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
C1=COC(=C1)C(=O)OCC(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Group Variations
The compound’s structural analogs differ primarily in substituents on the phenyl ring and the ester group. Key examples include:
2-(4-Chlorophenyl)-2-oxoethyl 4-Hydroxybenzoate
- Molecular Formula : C₁₅H₁₁ClO₄
- Molar Mass : 290.70 g/mol
- Key Features : Replaces the 2-furoate with a 4-hydroxybenzoate group.
- Implications: The hydroxyl group introduces hydrogen-bonding capabilities, influencing crystal packing and solubility. This derivative is explicitly noted for applications in photo-removable protecting groups .
[2-(4-Fluorophenyl)-2-oxoethyl] 2-Chloro-4,5-Difluorobenzoate
- Molecular Formula : C₁₆H₉ClF₃O₄
- Molar Mass : 369.69 g/mol
- Key Features : Substitutes chlorine with fluorine on the phenyl ring and incorporates a polyfluorinated benzoate.
2-(4-Chlorophenyl)-2-oxoethyl 4-Sulfonylbenzoate
- Molecular Formula: C₂₀H₁₆ClNO₆S
- Molar Mass : 433.86 g/mol
- Key Features : Incorporates a sulfonamide-linked furylmethyl group on the benzoate.
Physicochemical Properties
The table below summarizes critical differences in molecular weight and functional groups:
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Key Functional Groups |
|---|---|---|---|
| 2-(4-Chlorophenyl)-2-oxoethyl 2-furoate | C₁₃H₉ClO₄ | 270.66 | Chlorophenyl, 2-furoate |
| 2-(4-Chlorophenyl)-2-oxoethyl 4-hydroxybenzoate | C₁₅H₁₁ClO₄ | 290.70 | Chlorophenyl, 4-hydroxybenzoate |
| [2-(4-Fluorophenyl)-2-oxoethyl] 2-chloro-4,5-difluorobenzoate | C₁₆H₉ClF₃O₄ | 369.69 | Fluorophenyl, difluorobenzoate |
| 2-(4-Chlorophenyl)-2-oxoethyl 4-sulfonylbenzoate | C₂₀H₁₆ClNO₆S | 433.86 | Chlorophenyl, sulfonylbenzoate |
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